
5-Methyl-3-heptene molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Methyl-3-heptene

Cat. No.: B1631048 Get Quote

Technical Guide: 5-Methyl-3-heptene
Audience: Researchers, scientists, and drug development professionals.

Executive Summary
This document provides a concise technical overview of 5-Methyl-3-heptene, a branched

alkene. It details the fundamental molecular and physical properties, including its chemical

formula and molecular weight. The information is presented to support research and

development activities where this compound may be used as a starting material, intermediate,

or reference standard.

Molecular Identity and Properties
5-Methyl-3-heptene is an organic compound classified as an unsaturated hydrocarbon. Its

structure consists of a seven-carbon chain with a double bond located at the third carbon and a

methyl group attached to the fifth carbon. Due to the double bond, it exists as cis- (Z) and

trans- (E) stereoisomers.

Chemical Structure and Formula
The molecular structure of 5-Methyl-3-heptene is fundamental to its chemical behavior. The

molecular formula for this compound is C8H16.[1][2][3]
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The molecular weight of a compound is a critical parameter for stoichiometric calculations in

chemical reactions and for various analytical techniques. The calculated molecular weight for 5-
Methyl-3-heptene is approximately 112.21 g/mol .[1][2][3][4] Other reported values include

112.22 g/mol and 112.2126 g/mol .[2][5]

Data Summary
The core quantitative data for 5-Methyl-3-heptene are summarized in the table below for ease

of reference and comparison.

Parameter Value Reference

Molecular Formula C8H16 [1][2][3][5]

Molecular Weight 112.21 g/mol [1][3][4][6]

CAS Registry Number
53510-18-2 (unspecified

stereochemistry)
[2]

13172-91-3 (cis- and trans-

mixture)
[3][5]

Physical State Liquid [5]

Color Colorless [5]

Experimental Protocols
Precise characterization and quantification of 5-Methyl-3-heptene require standardized

experimental methods. Below are detailed protocols for key analytical experiments.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity Analysis
Objective: To determine the purity of a 5-Methyl-3-heptene sample and identify any potential

impurities.

Methodology:
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Sample Preparation: Dilute 1 µL of the 5-Methyl-3-heptene sample in 1 mL of high-purity

hexane.

Instrument Setup:

Gas Chromatograph: Agilent 8890 GC System or equivalent.

Column: HP-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent non-polar column.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Inlet Temperature: 250°C.

Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 200°C at a rate of

10°C/min.

Injection Volume: 1 µL, split ratio 50:1.

Mass Spectrometer Setup:

Mass Spectrometer: Agilent 5977B MSD or equivalent.

Ion Source: Electron Ionization (EI) at 70 eV.

Source Temperature: 230°C.

Quadrupole Temperature: 150°C.

Scan Range: 35-350 m/z.

Data Analysis: Integrate the total ion chromatogram (TIC). Purity is calculated as the peak

area of 5-Methyl-3-heptene divided by the total area of all peaks, expressed as a

percentage. Identify impurities by comparing their mass spectra to a reference library (e.g.,

NIST).
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Understanding the isomeric relationship of 5-Methyl-3-heptene is crucial for predicting its

properties and reactivity. The double bond at the C3 position gives rise to two distinct geometric

isomers.

5-Methyl-3-heptene
(C8H16)

cis-(Z)-5-Methyl-3-heptene

isomer of

trans-(E)-5-Methyl-3-heptene

isomer of

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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